4,6-Dimethylbenzothiophene-2,3-dione
Cat. No. B8524263
M. Wt: 192.24 g/mol
InChI Key: HDQLFGCRKRAPSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09062056B2
Procedure details
To a solution of aluminum chloride (AlCl3) (0.4 g, 3.6 mmol) in CH2Cl2 (4 mL) at −20° C. under nitrogen were added 3,5-dimethylbenzenethiol (1 g, 7.2 mmol) and oxalyl chloride (0.6 mL, 7.2 mmol) respectively. The solution was warmed to room temperature for 1 hour and was heated to 120° C. in a microwave reactor for 15 minutes. The solution was cooled down and was poured into crashed ice. The solution was extracted with CH2Cl2 and the organic layer was collected. The solution was dried with MgSO4 and was filtered. The filtrate was concentrated and the residue was purified by silica gel flash column chromatography with 5% EtOAc in Hexane as the eluent to afford the title compound (500 mg, 35%).
Identifiers
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REACTION_CXSMILES
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[Cl-].[Al+3].[Cl-].[Cl-].[CH3:5][C:6]1[CH:7]=[C:8]([SH:13])[CH:9]=[C:10]([CH3:12])[CH:11]=1.[C:14](Cl)(=[O:18])[C:15](Cl)=[O:16]>C(Cl)Cl>[CH3:12][C:10]1[C:9]2[C:15](=[O:16])[C:14](=[O:18])[S:13][C:8]=2[CH:7]=[C:6]([CH3:5])[CH:11]=1 |f:0.1.2.3|
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Inputs
Step One
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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CC=1C=C(C=C(C1)C)S
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Name
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Quantity
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0.6 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated to 120° C. in a microwave reactor for 15 minutes
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Duration
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15 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was cooled down
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ADDITION
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Type
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ADDITION
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Details
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was poured
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EXTRACTION
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Type
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EXTRACTION
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Details
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The solution was extracted with CH2Cl2
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solution was dried with MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel flash column chromatography with 5% EtOAc in Hexane as the eluent
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=CC(=CC=2SC(C(C21)=O)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 500 mg | |
| YIELD: PERCENTYIELD | 35% | |
| YIELD: CALCULATEDPERCENTYIELD | 36.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
